Cas no 26018-78-0 (Benzo[b]thiophene,6-ethoxy-)

• Product name: Benzo[b]thiophene,6-ethoxy-
• CAS No: 26018-78-0
• MF: C₁₀H₁₀OS
• MW: 178.2508
• CID: 287927
• PubChem ID: 268617

Benzo[b]thiophene,6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,6-ethoxy-
• 1-benzothiophen-6-yl ethyl ether
• 6-Aethoxybenzo< b> thiophen
• 6-ethoxy-benzo[b]thiophene
• 6-Ethoxy-benzothiophen
• AC1L6KNP
• AC1Q582E
• AR-1C1625
• CTK4F6939
• NSC108919
• SureCN827195
• NSC-108919
• 6-ethoxybenzothio-phene
• DTXSID50296350
• SCHEMBL827195
• 26018-78-0
• NSC 108919

• Inchi： InChI=1S/C10H10OS/c1-2-11-9-4-3-8-5-6-12-10(8)7-9/h3-7H,2H2,1H3
• InChI Key： CTZIOFMIHKGJHZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC2SC=CC=2C=C1)C

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes